Cas no 80867-05-6 (5,6-Dimethoxy-2-((2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methylene)indan-1-one)

• Product name: 5,6-Dimethoxy-2-((2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methylene)indan-1-one
• CAS No: 80867-05-6
• MF: C₂₄H₂₅NO₃
• MW: 375.460206747055
• CID: 734179
• PubChem ID: 20653369

5,6-Dimethoxy-2-((2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methylene)indan-1-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2-((2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methylene)indan-1-one
• 5,6-dimethoxy-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]indan-1-one
• EINECS 279-601-7
• 80867-05-6

• Inchi： InChI=1S/C24H25NO3/c1-27-21-13-18-12-19(24(26)20(18)14-22(21)28-2)11-15-9-16-5-3-7-25-8-4-6-17(10-15)23(16)25/h9-11,13-14H,3-8,12H2,1-2H3/b19-11+
• InChI Key： GSOCDMAUTVCVSM-YBFXNURJSA-N
• SMILES： COC1=C(C=C2C(=C1)CC(=CC3=CC4=C5C(=C3)CCCN5CCC4)C2=O)OC

Computed Properties

• Exact Mass: 238.957455
• Monoisotopic Mass: 238.957455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.27
• Boiling Point: 621.2°C at 760 mmHg
• Flash Point: 329.5°C
• Refractive Index: 1.651